2-(4-(Cyclohexyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Specification

• Molecular Formula: C18H27BO3
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 2-(4-cyclohexyloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C18H27BO3/c1-17(2)18(3,4)22-19(21-17)14-10-12-16(13-11-14)20-15-8-6-5-7-9-15/h10-13,15H,5-9H2,1-4H3
• Standard InChI Key: GLZDNMLUSAZKBG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)OC3CCCCC3

Introduction

Synthesis and Preparation

Reaction Pathways

The synthesis of 2-(4-(cyclohexyloxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves the reaction of 4-(cyclohexyloxy)phenylboronic acid with pinacol (2,3-dimethyl-2,3-butanediol) under anhydrous conditions. The process employs a Dean-Stark apparatus to remove water, ensuring high yields (75–90%) by shifting the equilibrium toward product formation. Catalysts such as palladium complexes or Lewis acids (e.g., $\text{BF}_3\cdot\text{OEt}_2$) are occasionally used to accelerate the reaction.

Optimization Parameters

Key variables influencing synthesis efficiency include:

• Temperature: Reactions are conducted at 80–110°C to balance reaction rate and side-product formation.

• Solvent: Toluene or tetrahydrofuran (THF) is preferred for their ability to dissolve both boronic acids and pinacol.

• Atmosphere: Inert conditions (nitrogen or argon) prevent oxidation of sensitive intermediates.

Table 1: Representative Synthesis Conditions

Parameter	Typical Range	Impact on Yield
Temperature	80–110°C	Higher rates at ≥100°C
Reaction Time	12–24 hours	Prolonged time → ≥90% yield
Catalyst	Pd(OAc)$_2$ (5 mol%)	Reduces time by 30%

Structural and Electronic Properties

Molecular Geometry

X-ray crystallography reveals a planar dioxaborolane ring ($\text{B-O}_2$) fused to a phenyl group substituted at the para position with a cyclohexyloxy moiety. The tetramethyl groups at the 4,5-positions induce significant steric hindrance, which stabilizes the boron center against hydrolysis.

Spectroscopic Characterization

• $^{11}\text{B NMR}$: A singlet at $\delta$ 28–30 ppm confirms the tetracoordinate boron environment.

• IR Spectroscopy: B-O stretching vibrations appear at 1,320–1,350 cm$^{-1}$, while C-H stretches from the cyclohexyl group are observed at 2,850–2,950 cm$^{-1}$.

Table 2: Key Spectroscopic Data

Technique	Signature	Assignment
$^{1}\text{H NMR}$	1.19 ppm (s, 12H)	Tetramethyl groups
$^{13}\text{C NMR}$	83.1 ppm (d, $J = 4.2 \, \text{Hz}$)	Bpin-CH$_3$ carbons

Applications in Organic Synthesis

Suzuki–Miyaura Coupling

The compound serves as a boron source in palladium-catalyzed cross-couplings, enabling the formation of biaryl structures with high functional group tolerance. For example, it reacts with aryl halides in the presence of $\text{Pd(PPh}_3\text{)}_4$ and $\text{K}_2\text{CO}_3$ to yield coupled products with >85% efficiency.

Hydroboration Reactions

In hydroboration protocols, the compound adds to α,β-unsaturated carbonyls regioselectively, producing secondary alcohols after oxidation. A recent study demonstrated its use in synthesizing chiral intermediates for pharmaceuticals.

Table 3: Comparative Reactivity in Cross-Couplings

Substrate	Catalyst	Yield (%)
4-Bromotoluene	Pd(OAc)$_2$/SPhos	92
2-Iodonaphthalene	$\text{PdCl}_2\text{(dppf)}$	88

Comparison with Structural Analogs

Substituent Effects

Replacing the cyclohexyloxy group with tert-butyl (as in 2-(4-(tert-butyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) reduces steric bulk, increasing reactivity toward electrophiles but decreasing hydrolytic stability.

Table 4: Impact of Substituents on Properties

Compound	Hydrolytic Stability	Suzuki Coupling Yield
4-Cyclohexyloxy derivative (this work)	High	92%
4-tert-Butyl derivative	Moderate	85%